Cas no 1085841-14-0 ((S)-tert-butyl (1-(5-nitropyridin-2-yl)pyrrolidin-3-yl)carbamate)

• Product Name: (S)-tert-butyl (1-(5-nitropyridin-2-yl)pyrrolidin-3-yl)carbamate
• CAS No: 1085841-14-0
• MF: C₁₄H₂₀N₄O₄
• MW: 308.333003044128
• CID: 2165377
• PubChem ID: 53255716
• Update Time: 2025-05-20

(S)-tert-butyl (1-(5-nitropyridin-2-yl)pyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl (1-(5-nitropyridin-2-yl)pyrrolidin-3-yl)carbamate
• KS-5515
• SCHEMBL1091477
• TERT-BUTYL N-[(3S)-1-(5-NITROPYRIDIN-2-YL)PYRROLIDIN-3-YL]CARBAMATE
• AKOS026671464
• 1085841-14-0
• (S)-tert-Butyl1-(5-nitropyridin-2-yl)pyrrolidin-3-ylcarbamate
• (S)-tert-Butyl 1-(5-nitropyridin-2-yl)pyrrolidin-3-ylcarbamate
• DB-248098

• MDL： MFCD17014060
• Inchi： 1S/C14H20N4O4/c1-14(2,3)22-13(19)16-10-6-7-17(9-10)12-5-4-11(8-15-12)18(20)21/h4-5,8,10H,6-7,9H2,1-3H3,(H,16,19)/t10-/m0/s1
• InChI Key： UBKUFTDHYMPKTI-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CN(C2C=CC(=CN=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 308.14845513Da
• Monoisotopic Mass: 308.14845513Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 100Ų

Additional information on (S)-tert-butyl (1-(5-nitropyridin-2-yl)pyrrolidin-3-yl)carbamate

Introduction to (S)-tert-butyl (1-(5-nitropyridin-2-yl)pyrrolidin-3-yl)carbamate and Its Significance in Modern Chemical Biology

Compound with the CAS number 1085841-14-0 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. The compound, formally known as (S)-tert-butyl (1-(5-nitropyridin-2-yl)pyrrolidin-3-yl)carbamate, has garnered significant attention due to its unique structural features and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its relevance in contemporary research.

The molecular structure of this compound is characterized by a pyrrolidin-3-yl moiety linked to a tert-butyl carbamate group, which is further connected to a 5-nitropyridin-2-yl substituent. This arrangement imparts specific electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery. The presence of the nitro group in the pyridine ring enhances its reactivity and interaction with biological targets, while the chiral center at the pyrrolidinone nitrogen adds another layer of complexity and specificity.

In recent years, there has been a surge in interest regarding chiral compounds in pharmaceutical research. The enantiomeric purity of such compounds is crucial for their biological activity and pharmacological efficacy. The (S)-configuration of the tert-butyl (1-(5-nitropyridin-2-yl)pyrrolidin-3-yl)carbamate derivative ensures that the molecule possesses high enantiomeric purity, which is essential for its intended applications. This has been a driving force behind its exploration in various therapeutic contexts.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The nitropyridine moiety serves as an excellent handle for further functionalization, allowing chemists to design molecules with tailored properties. For instance, it can be used to develop kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyrrolidinone ring, on the other hand, provides a hydrogen bonding network that can be exploited to enhance binding affinity to biological targets.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry. These compounds have shown promise in various therapeutic areas due to their ability to modulate enzyme activity and receptor binding. The nitro group in 5-nitropyridine can be reduced to an amine under specific conditions, which opens up possibilities for further derivatization and diversification of the molecular structure. This versatility makes it an attractive candidate for drug development.

The tert-butyl carbamate group is another key feature of this compound that contributes to its pharmacological profile. Carbamates are known for their ability to act as prodrugs or bioisosteres, enhancing drug solubility and bioavailability. Additionally, they can participate in hydrogen bonding interactions with biological targets, improving binding affinity. The combination of these features makes (S)-tert-butyl (1-(5-nitropyridin-2-yl)pyrrolidin-3-yl)carbamate a promising candidate for further investigation.

Current research in chemical biology is increasingly focused on understanding the mechanisms of action of small molecules at a molecular level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling have been instrumental in elucidating these mechanisms. The structural features of this compound make it an ideal candidate for such studies, as they provide insights into how it interacts with biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. For instance, asymmetric synthesis techniques have been utilized to achieve high enantiomeric excess during the introduction of the chiral center at the pyrrolidinone nitrogen. These advancements underscore the importance of cutting-edge synthetic chemistry in developing novel pharmaceutical agents.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in materials science and nanotechnology due to its unique electronic properties. For example, it can be used as a building block for designing organic semiconductors or as a ligand in catalytic systems. This interdisciplinary approach highlights the broad utility of nitroaromatic compounds in modern science.

In conclusion, (S)-tert-butyl (1-(5-nitropyridin-2-yl)pyrrolidin-3-yl)carbamate represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential therapeutic applications make it a valuable asset in drug discovery efforts. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further.